Cas no 98534-60-2 (1H-Pyrazole-4-carboxamide,N,N-diethyl-5-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]-)
98534-60-2 structure
Product Name:1H-Pyrazole-4-carboxamide,N,N-diethyl-5-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]-
CAS No:98534-60-2
MF:C16H15F6N3O
MW:379.300224542618
CID:816863
PubChem ID:180726
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,N,N-diethyl-5-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxamide,N,N-diethyl-5-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]-
- N,N-diethyl-5-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carboxamide
- N,N-Diethyl-5-(trifluoromethyl)-1-(3-(trifluoromethyl)phenyl)pyrazole-4-carboxamide
- KQLHBFPBCPSHJZ-UHFFFAOYSA-N
- 98534-60-2
- DTXSID10243704
- SCHEMBL10364538
- 1H-Pyrazole-4-carboxamide, N,N-diethyl-5-(trifluoromethyl)-1-(3-(trifluoromethyl)phenyl)-
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- Inchi: 1S/C16H15F6N3O/c1-3-24(4-2)14(26)12-9-23-25(13(12)16(20,21)22)11-7-5-6-10(8-11)15(17,18)19/h5-9H,3-4H2,1-2H3
- InChI Key: KQLHBFPBCPSHJZ-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=NN1C1C=CC=C(C(F)(F)F)C=1)C(N(CC)CC)=O)(F)F
Computed Properties
- Exact Mass: 379.111931
- Monoisotopic Mass: 379.111931
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.1
- XLogP3: 3.9
Experimental Properties
- Density: 1.33
- Boiling Point: 426.5°Cat760mmHg
- Flash Point: 211.8°C
- Refractive Index: 1.497
1H-Pyrazole-4-carboxamide,N,N-diethyl-5-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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